Cas no 1361706-00-4 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate
• CAS No: 1361706-00-4
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4932012
• Update Time: 2025-06-11

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)7-4-6(5-14)8(9(12)13)15-10(7)17-2/h4,9H,3,5,14H2,1-2H3
• InChI Key： TUKBSAZHKSEFRC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C(=O)OCC)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1361706-00-4): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-()-6-methoxypyridine-5-carboxylate, identified by its CAS number 1361706-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an aminomethyl group, a substituent, and a methoxy group, contribute to its multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of Ethyl 3-(aminomethyl)-2-()-6-methoxypyridine-5-carboxylate involves a series of well-designed chemical transformations that highlight the expertise in organic synthesis. The introduction of the aminomethyl group at the 3-position of the pyridine ring enhances the compound's ability to form hydrogen bonds, which is crucial for its binding affinity to biological targets. Additionally, the group at the 2-position introduces electron-withdrawing properties, influencing the electronic distribution across the molecule and potentially modulating its reactivity and biological activity. The presence of a methoxy group at the 6-position further contributes to the compound's complexity and functionality.

In recent years, there has been a growing interest in pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. Ethyl 3-(aminomethyl)-2-() -6-) has been studied for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motifs present in this compound are reminiscent of known bioactive molecules, suggesting that it may exhibit similar or even enhanced pharmacological properties.

The biological activity of Ethyl 3-() -2-() -6-) has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated that this compound interacts with various enzymes and receptors, suggesting multiple potential mechanisms of action. For instance, preliminary studies have indicated that it may inhibit certain kinases and other enzymes involved in inflammatory pathways. Furthermore, its interaction with bacterial enzymes has been investigated, revealing promising antimicrobial properties.

The synthesis and characterization of Ethyl 3-() -2-() -6-) have also been optimized to enhance yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the scalability of production but also ensure high chemical purity, which is essential for subsequent biological evaluations.

The pharmacokinetic properties of Ethyl 3-() -2-() -6-) are another critical aspect that has been examined. Studies have shown that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it a promising candidate for further development into a drug candidate.

In conclusion, Ethyl 3-() -2-() -6-) (CAS No. 1361706-00-4) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of substituents and its demonstrated biological activity make it an attractive target for further investigation. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like Ethyl 3-() -2-() -6-) are poised to play a crucial role in the development of novel treatments for various diseases.